Cas no 958732-63-3 (3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 958732-63-3
• MF: C₁₅H₁₂ClF₃N₂O₃
• MW: 360.715593338013
• CID: 6612337
• PubChem ID: 16654804
• Update Time: 2025-10-23

3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-7491804
• 958732-63-3
• MLS-0111783.0001
• Z2933951758
• CHEMBL1528389

• Inchi： 1S/C15H12ClF3N2O3/c16-11-12(20-5-7-24-8-6-20)14(23)21(13(11)22)10-3-1-9(2-4-10)15(17,18)19/h1-4H,5-8H2
• InChI Key： WPDPXTVZZGWQCT-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC(C(F)(F)F)=CC=2)C(C=1N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 360.0488544g/mol
• Monoisotopic Mass: 360.0488544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione

Exploring the Properties and Applications of 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 958732-63-3)

The compound 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 958732-63-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. This molecule, characterized by its unique structural features, including a morpholine ring and a trifluoromethylphenyl group, exhibits remarkable potential in various high-tech applications. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential therapeutic benefits.

One of the most compelling aspects of 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione is its role in drug discovery. The presence of the morpholine moiety enhances the compound's solubility and bioavailability, making it a valuable scaffold for designing novel pharmaceuticals. Recent studies have explored its potential as a kinase inhibitor, which could pave the way for new treatments targeting cancer and inflammatory diseases. The trifluoromethyl group further augments its metabolic stability, a critical factor in drug development.

In addition to its pharmaceutical applications, CAS 958732-63-3 has shown promise in material science. The compound's unique electronic properties, attributed to the pyrrole-2,5-dione core, make it an excellent candidate for organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are investigating how this compound can contribute to the development of more efficient solar cells and light-emitting diodes (LEDs).

The synthesis of 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective functionalization. These methods ensure high purity and yield, which are essential for both research and industrial-scale production. The compound's stability under various conditions also makes it a reliable choice for long-term studies and applications.

Market trends indicate a rising demand for CAS 958732-63-3, particularly in the pharmaceutical and electronics sectors. As the global focus on precision medicine and green technology intensifies, this compound is poised to play a pivotal role. Companies specializing in fine chemicals and custom synthesis are increasingly offering 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione to meet the needs of researchers and manufacturers.

Safety and handling of 958732-63-3 are paramount, given its specialized nature. While not classified as hazardous under standard regulations, proper laboratory protocols should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, ensuring compliance with international safety standards.

In conclusion, 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 958732-63-3) represents a cutting-edge compound with diverse applications in medicine and technology. Its unique chemical structure and functional groups make it a valuable asset for innovative research and development. As scientific advancements continue, this compound is expected to unlock new possibilities in drug design and sustainable materials, addressing some of the most pressing challenges in modern science.